2-[(4-chlorophenyl)thio]-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)sulfanyl-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C18H15ClN2OS2/c1-12-17(13-5-3-2-4-6-13)21-18(24-12)20-16(22)11-23-15-9-7-14(19)8-10-15/h2-10H,11H2,1H3,(H,20,21,22)
• InChI Key: GQUCGRKKEDZDIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)NC(=O)CSC2=CC=C(C=C2)Cl)C3=CC=CC=C3
• Molecular Formula: C18H15ClN2OS2
• Molecular Weight: 374.9 g/mol

Description

2-[(4-chlorophenyl)thio]-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)acetamide, also known as CTAP, is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. CTAP is a thiazole derivative that has been synthesized through various methods, and has been studied for its mechanism of action and potential applications in the field of biochemistry and physiology.

Mechanism of Action

2-[(4-chlorophenyl)thio]-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)acetamide works as a mu-opioid receptor antagonist by binding to the receptor and preventing the binding of opioid molecules. This leads to the inhibition of the opioid signaling pathway, and the reduction of opioid-induced effects such as pain relief and euphoria.
Biochemical and Physiological Effects
2-[(4-chlorophenyl)thio]-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)acetamide has been shown to have a variety of biochemical and physiological effects, including the inhibition of opioid-induced analgesia, the reduction of opioid-induced respiratory depression, and the prevention of opioid-induced tolerance and dependence. 2-[(4-chlorophenyl)thio]-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)acetamide has also been studied for its potential anti-inflammatory and anti-nociceptive effects.

Advantages and Limitations for Lab Experiments

2-[(4-chlorophenyl)thio]-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)acetamide has several advantages for lab experiments, including its high affinity for the mu-opioid receptor and its potential as a treatment for opioid addiction. However, 2-[(4-chlorophenyl)thio]-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)acetamide also has limitations, including its potential toxicity and the need for further research into its long-term effects.

Future Directions

There are several potential future directions for research into 2-[(4-chlorophenyl)thio]-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)acetamide, including further studies into its mechanism of action and potential therapeutic applications. Other potential future directions include the development of more effective and safer opioid antagonists, and the exploration of 2-[(4-chlorophenyl)thio]-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)acetamide's potential as a treatment for other conditions such as inflammation and pain.

Scientific Research Applications

2-[(4-chlorophenyl)thio]-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)acetamide has been studied for its potential pharmacological properties, particularly as a potential antagonist for the mu-opioid receptor. Studies have shown that 2-[(4-chlorophenyl)thio]-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)acetamide has a high affinity for the mu-opioid receptor, and can effectively block the effects of opioids in animal models. This has led to research into the potential use of 2-[(4-chlorophenyl)thio]-N-(5-methyl-4-phenyl-1,3-thiazol-2-yl)acetamide as a treatment for opioid addiction.